N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide

Specification

• Description: N-(3-Acetamidopropyl)pyrrolidin-2-one, also known as N-acetylisoputreanine-g-lactam or acisoga, belongs to the class of organic compounds known as n-alkylpyrrolidines. N-alkylpyrrolidines are compounds containing a pyrrolidine moiety that is substituted at the N1-position with an alkyl group. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. N-(3-Acetamidopropyl)pyrrolidin-2-one is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(3-Acetamidopropyl)pyrrolidin-2-one has been primarily detected in urine.; N-(3-acetamidopropyl)pyrrolidin-2-one is a member of the class of pyrrolidin-2-ones in which the amide hydrogen of pyrrolidin-2-one has been replaced by a 3-acetamidopropyl group. It has a role as a human urinary metabolite. It is a member of acetamides and a member of pyrrolidin-2-ones.
• CAS No.: 106692-36-8
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide
• Standard InChI: InChI=1S/C9H16N2O2/c1-8(12)10-5-3-7-11-6-2-4-9(11)13/h2-7H2,1H3,(H,10,12)
• Standard InChI Key: OAUYENAPBFTAQT-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCN1CCCC1=O
• Canonical SMILES: CC(=O)NCCCN1CCCC1=O